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Introduction
Ivangustin, a sesquiterpene lactone isolated from the medicinal plant Inula britannica, has

demonstrated significant cytotoxic and pro-apoptotic effects across a range of human cancer

cell lines. As a hydrophobic molecule, proper preparation of stock solutions is critical for

accurate and reproducible results in cell-based assays. This document provides a detailed

protocol for the preparation, storage, and handling of Ivangustin stock solutions for use in cell

culture applications. Additionally, it summarizes key quantitative data and illustrates the

experimental workflow and the relevant biological signaling pathway.

Data Presentation
Ivangustin Chemical and Physical Properties

Property Value Source

Molecular Formula C₁₅H₂₀O₃ [1]

Molecular Weight 248.3 g/mol [1]

CAS Number 14164-59-1 [1]

Appearance Crystalline solid [2]

Solubility Soluble in DMSO [1]
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Storage and Stability of Ivangustin
Form

Storage
Temperature

Stability Source

Powder -20°C Up to 3 years -

Powder 4°C Up to 2 years -

In DMSO -80°C Up to 6 months [3]

In DMSO -20°C Up to 1 month [3]

Note: For optimal stability, it is recommended to prepare fresh dilutions from the stock solution

for each experiment and to avoid repeated freeze-thaw cycles.[2][3]

Cytotoxicity of Ivangustin and Related Compounds
The half-maximal inhibitory concentration (IC₅₀) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

Compound Cell Line IC₅₀ (µM) Exposure Time Source

Ivangustin
HEp2 (Laryngeal

Carcinoma)
~5 72 hours -

Ivangustin

SGC-7901

(Gastric

Adenocarcinoma

)

~5 72 hours -

Ivangustin

HCT116

(Colorectal

Carcinoma)

~5 72 hours -

Ivangustin

Analog

HL-60

(Leukemia)
1.02 Not Specified -

Ivangustin

Analog

QGY-7701

(Hepatocellular

Carcinoma)

Potent Activity Not Specified -
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Note: IC₅₀ values can vary depending on the cell line, assay conditions, and exposure time.[4]

[5][6]

Experimental Protocols
Materials

Ivangustin powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

0.22 µm syringe filter (optional, for sterilization)

Personal protective equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Ivangustin Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Ivangustin in DMSO. A

high-concentration stock is recommended to minimize the final concentration of DMSO in the

cell culture medium, which should ideally be below 0.1% and not exceed 0.5% to avoid

cytotoxicity.[3]

1. Calculation:

Molecular Weight (MW) of Ivangustin: 248.3 g/mol

Desired Stock Concentration: 10 mM (which is 0.010 mol/L)

To prepare 1 mL (0.001 L) of a 10 mM stock solution:
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Weight (mg) = Molarity (mol/L) x Volume (L) x MW ( g/mol ) x 1000 (mg/g)

Weight (mg) = 0.010 mol/L x 0.001 L x 248.3 g/mol x 1000 mg/g = 2.483 mg

2. Step-by-Step Procedure:

Weighing: In a sterile microcentrifuge tube, accurately weigh 2.483 mg of Ivangustin powder

using a calibrated analytical balance.

Dissolving: Add 1 mL of sterile, cell culture grade DMSO to the tube containing the

Ivangustin powder.

Solubilization: Tightly cap the tube and vortex thoroughly until the Ivangustin powder is

completely dissolved. Gentle warming in a 37°C water bath can aid in dissolution if

necessary.

Sterilization (Optional): If the stock solution was not prepared under aseptic conditions, it can

be sterilized by filtering through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Label each aliquot clearly

with the compound name, concentration, date, and your initials. Store the aliquots at -20°C

for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[3]

Protocol for Preparing Working Solutions
Thawing: Thaw a single aliquot of the 10 mM Ivangustin stock solution at room temperature.

Dilution: Prepare serial dilutions of the stock solution in cell culture medium to achieve the

desired final concentrations for your experiment. It is crucial to add the DMSO stock solution

to the pre-warmed cell culture medium and mix immediately and thoroughly to prevent

precipitation.

Vehicle Control: Always include a vehicle control in your experiments, which consists of cell

culture medium with the same final concentration of DMSO as the highest concentration

used for your Ivangustin treatment.
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Visualizations
Experimental Workflow for Ivangustin Stock Solution
Preparation
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Workflow for Ivangustin Stock Solution Preparation

Preparation

Quality Control & Storage

Application
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Vortex to Dissolve
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Aliquot into Vials
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Treat Cells

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414782?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhibition of NF-κB Pathway by Sesquiterpene Lactones
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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